Cas no 2149318-76-1 (4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol)

• Product Name: 4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol
• CAS No: 2149318-76-1
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6560788
• PubChem ID: 165742024
• Update Time: 2025-05-21

4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol
• EN300-1963848
• 2149318-76-1
• 4-[6-(trifluoromethyl)pyridin-3-yl]butan-2-ol

• Inchi： 1S/C10H12F3NO/c1-7(15)2-3-8-4-5-9(14-6-8)10(11,12)13/h4-7,15H,2-3H2,1H3
• InChI Key： HFZPMENTLPJSET-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)CCC(C)O)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol

Introduction to 4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol (CAS No. 2149318-76-1)

4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol, with the CAS number 2149318-76-1, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties.

The molecular formula of 4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol is C₁₀H₁₁F₃

In terms of its physical properties, 4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol is a colorless to pale yellow liquid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are advantageous for its use in various chemical reactions and biological assays.

The chemical structure of 4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol is characterized by a pyridine ring substituted with a trifluoromethyl group at the 6-position and a butan-2-ol moiety at the 4-position. The trifluoromethyl group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The butan-2-ol moiety introduces a hydroxyl group, which can participate in hydrogen bonding and other intermolecular interactions.

4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol has been the subject of several recent studies exploring its potential biological activities. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that 4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-6-(trifluoromethyl)pyridin-3-ylbutan-2-ol has also shown potential as an anticancer agent. Research conducted by a team at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings highlight the therapeutic potential of 4-6-(trifluoromethyl)pyridin-3-ybutan-l ol in cancer treatment.

The synthesis of 4-(6-trifluoromethyl)pyridin-l ylbutan-l ol has been optimized through various synthetic routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 6-trifluoromethylpyridine with an appropriate alkylating agent followed by reduction to form the alcohol moiety. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 4-(6-trifluoromethyl)pyridin-l ylbutan-l ol (CAS No. 2149318-l 76-l) is a versatile compound with promising applications in medicinal chemistry and drug discovery. Its unique chemical structure, combined with its anti-inflammatory and anticancer properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing novel therapeutic strategies.